molecular formula C8H16ClNO B8455361 4-Methyl-4-(prop-2-en-1-yl)morpholin-4-ium chloride CAS No. 29583-96-8

4-Methyl-4-(prop-2-en-1-yl)morpholin-4-ium chloride

Cat. No.: B8455361
CAS No.: 29583-96-8
M. Wt: 177.67 g/mol
InChI Key: DMXSFMWEZWVLDU-UHFFFAOYSA-M
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Description

4-Methyl-4-(prop-2-en-1-yl)morpholin-4-ium chloride is a useful research compound. Its molecular formula is C8H16ClNO and its molecular weight is 177.67 g/mol. The purity is usually 95%.
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Properties

CAS No.

29583-96-8

Molecular Formula

C8H16ClNO

Molecular Weight

177.67 g/mol

IUPAC Name

4-methyl-4-prop-2-enylmorpholin-4-ium;chloride

InChI

InChI=1S/C8H16NO.ClH/c1-3-4-9(2)5-7-10-8-6-9;/h3H,1,4-8H2,2H3;1H/q+1;/p-1

InChI Key

DMXSFMWEZWVLDU-UHFFFAOYSA-M

Canonical SMILES

C[N+]1(CCOCC1)CC=C.[Cl-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

20.2 grams of N-methyl morpholine was added to 50 grams of allyl chloride. A crystalline solid separated within 2 hours. After 18 days at 25° C. the solid was separated, washed with ethyl acetate, and dried. The product melted at 175°-185° C. with decomposition and contained 100.5% of the theoretical chloride content.
Quantity
20.2 g
Type
reactant
Reaction Step One
Quantity
50 g
Type
reactant
Reaction Step One

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